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An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a comprehensive technical overview of Rivulariapeptolide 1155, a

potent serine protease inhibitor derived from a marine cyanobacterium. It details its discovery,

mechanism of action, inhibitory activity, and the experimental protocols utilized for its

characterization. This guide is intended for researchers, scientists, and drug development

professionals interested in the potential of cyanobacterial natural products as therapeutic

agents.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug discovery.

Cyanobacteria, in particular, are known to produce a diverse array of bioactive secondary

metabolites.[1] Among these are the rivulariapeptolides, a family of cyclodepsipeptides

identified as potent inhibitors of serine proteases.[2][3] Rivulariapeptolide 1155 is a prominent

member of this family, distinguished by its significant and selective inhibitory profile.[1][4]

This inhibitor was discovered using an innovative "native metabolomics" workflow, which

enables the rapid screening of complex environmental extracts for compounds that bind to

specific protein targets.[2][3][4] This approach identified Rivulariapeptolide 1155 from a marine

cyanobacteria community as a potent binder to chymotrypsin.[1][4] As a member of the 3-

amino-6-hydroxy-2-piperidone (Ahp)-cyclodepsipeptide class, its mechanism of action is rooted

in the interaction of the Ahp moiety with the active site of serine proteases.[4][5] Such inhibitors

are of significant interest due to the critical role of serine proteases in a multitude of
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physiological and pathological processes, including digestion, blood coagulation, inflammation,

and cancer.[1]

Chemical Structure and Properties
Rivulariapeptolide 1155 is a cyclic depsipeptide, a class of molecules characterized by a ring

structure containing both peptide and ester bonds. Its planar structure was determined through

a combination of high-resolution tandem mass spectrometry, chemical derivatization, and

nuclear magnetic resonance (NMR) spectroscopy.[1][2][3] The molecular weight of the putative

chymotrypsin binder was determined to be approximately 1152 Da through native mass

spectrometry experiments.[1][4]

Mechanism of Action: Serine Protease Inhibition
Rivulariapeptolide 1155 functions as a competitive inhibitor of serine proteases. The core

mechanism involves the binding of the inhibitor to the active site of the enzyme, preventing the

binding and subsequent cleavage of the natural substrate. The 3-amino-6-hydroxy-2-piperidone

(Ahp) unit, a key feature in this class of inhibitors, is crucial for this interaction.[5] Molecular

docking studies of rivulariapeptolides into the binding pocket of alpha-chymotrypsin suggest a

binding mode consistent with other known Ahp-cyclodepsipeptide inhibitors.[1][4] By blocking

the catalytic activity of proteases like elastase and chymotrypsin, Rivulariapeptolide 1155 can

interfere with downstream physiological events, such as tissue remodeling and inflammatory

cascades.
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General Mechanism of Serine Protease Inhibition
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Native Metabolomics Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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